Cas no 643069-85-6 ((1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide)

(1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide structure
643069-85-6 structure
Product Name:(1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide
CAS No:643069-85-6
MF:C7H13FN2O
MW:160.189325094223
CID:961232
PubChem ID:71439264
Update Time:2025-04-19

(1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxamide, 4-amino-3-fluoro-, (1R,3S,4R)- (9CI)
    • 643069-85-6
    • (1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide
    • Inchi: 1S/C7H13FN2O/c8-5-3-4(7(10)11)1-2-6(5)9/h4-6H,1-3,9H2,(H2,10,11)
    • InChI Key: PJGHLDIPRQYAIH-UHFFFAOYSA-N
    • SMILES: FC1CC(C(N)=O)CCC1N

Computed Properties

  • Exact Mass: 160.10119120g/mol
  • Monoisotopic Mass: 160.10119120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 69.1Ų
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited